N-{[(4-butylphenyl)amino]carbonothioyl}-2-fluorobenzamide

• IUPAC Name: N-[(4-butylphenyl)carbamothioyl]-2-fluorobenzamide
• InChI: InChI=1S/C18H19FN2OS/c1-2-3-6-13-9-11-14(12-10-13)20-18(23)21-17(22)15-7-4-5-8-16(15)19/h4-5,7-12H,2-3,6H2,1H3,(H2,20,21,22,23)
• InChI Key: CBZIBXBCJSWDEJ-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC=C(C=C1)NC(=S)NC(=O)C2=CC=CC=C2F
• Molecular Formula: C18H19FN2OS
• Molecular Weight: 330.4 g/mol

Description

N-{[(4-butylphenyl)amino]carbonothioyl}-2-fluorobenzamide, commonly known as BFA, is a chemical compound that has been widely used in scientific research. It is a potent inhibitor of the ADP-ribosylation factor (ARF) family of small GTPases, which are involved in various cellular processes such as vesicular trafficking, cytoskeletal organization, and signal transduction.

Mechanism of Action

BFA exerts its inhibitory effect on N-{[(4-butylphenyl)amino]carbonothioyl}-2-fluorobenzamide proteins by binding to their guanine nucleotide exchange factors (GEFs), which are responsible for activating this compound. This binding prevents the exchange of GDP for GTP, which is required for this compound activation and function. As a result, BFA disrupts the normal functioning of this compound and leads to the accumulation of unprocessed vesicles and inhibition of protein trafficking.
Biochemical and physiological effects:
BFA has been shown to have various biochemical and physiological effects on cells. It disrupts the Golgi apparatus and causes the accumulation of vesicles, leading to the inhibition of protein trafficking and secretion. BFA also inhibits the activation of this compound, which has been implicated in various cellular processes such as cytoskeletal organization, cell division, and signal transduction.

Advantages and Limitations for Lab Experiments

BFA is a powerful tool for studying the functions of N-{[(4-butylphenyl)amino]carbonothioyl}-2-fluorobenzamide proteins and has been widely used in scientific research. Its ability to disrupt the Golgi apparatus and inhibit protein trafficking has led to the identification of new cellular pathways and processes. However, BFA has some limitations in lab experiments. It is a potent inhibitor of this compound and can cause cell death at high concentrations. Additionally, BFA has been shown to have off-target effects on other cellular processes, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for the use of BFA in scientific research. One area of interest is the development of new BFA derivatives that have improved specificity and potency for N-{[(4-butylphenyl)amino]carbonothioyl}-2-fluorobenzamide inhibition. Another direction is the use of BFA in combination with other drugs or compounds to study their synergistic effects on cellular processes. Additionally, BFA can be used in the development of new therapies for diseases that are associated with this compound dysfunction.

Synthesis Methods

BFA is synthesized through a multi-step process that involves the reaction of 4-butylaniline with carbon disulfide, followed by the reaction with 2-fluorobenzoyl chloride. The resulting intermediate is then treated with thionyl chloride to obtain the final product.

Scientific Research Applications

BFA has been extensively used in scientific research as a tool to study the functions of N-{[(4-butylphenyl)amino]carbonothioyl}-2-fluorobenzamide proteins. It has been shown to disrupt the Golgi apparatus and inhibit protein trafficking, which has led to the identification of new cellular pathways and processes. BFA has also been used to study the role of this compound in various diseases such as cancer, Alzheimer's disease, and viral infections.